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Fluroxene Flammability: A Technical Support
Resource
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information regarding the historical anesthetic

agent Fluroxene (2,2,2-trifluoroethyl vinyl ether), with a specific focus on the challenges and

safety considerations related to its flammability. Fluroxene was introduced for clinical use in

1954 but was voluntarily withdrawn from the market in 1974 due to concerns about its potential

flammability and organ toxicity.[1][2] While no longer in clinical use, a thorough understanding

of its properties is valuable for researchers studying historical anesthetic agents or developing

new ones.

Frequently Asked Questions (FAQs)
Q1: What is Fluroxene and why was it discontinued?

A1: Fluroxene, brand name Fluoromar, is a volatile, inhalational anesthetic synthesized in

1951.[1][3] It was removed from the market in 1974 due to a combination of its potential for

flammability and growing evidence of possible organ toxicity.[1][2] It was largely replaced by

non-flammable halogenated anesthetics like halothane.[1][3]

Q2: How flammable is Fluroxene?
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A2: Fluroxene is a flammable liquid.[1] Historical sources indicate that it was considered

flammable only at higher concentrations.[3] However, specific quantitative data such as its flash

point, autoignition temperature, and lower/upper explosive limits in air and oxygen are not

readily available in contemporary safety literature. This is likely due to its withdrawal from the

market decades ago. For context, older anesthetics like diethyl ether and cyclopropane were

highly flammable and contributed to operating room fires.[4]

Q3: What are the primary risks associated with Fluroxene's flammability in a laboratory or

clinical setting?

A3: The primary risk is the potential for fire or explosion. The essential components for a fire,

often referred to as the "fire triad," are: a fuel source (Fluroxene vapor), an oxidizer (oxygen or

nitrous oxide), and an ignition source (e.g., electrocurgical units, lasers, sparks from electrical

equipment). An oxygen-enriched atmosphere, common in clinical settings, significantly

increases the risk and intensity of combustion.

Q4: What immediate actions should be taken in case of a Fluroxene vapor fire?

A4: In the event of a fire involving Fluroxene, the immediate priorities are to stop the flow of all

gases to the patient and the anesthetic circuit, remove any burning materials from the patient,

and extinguish the fire. Saline or water can be used to douse flames on or in the patient's

airway. After the immediate fire is controlled, the patient's airway must be re-established and

assessed for injury.

Troubleshooting Guide: Flammability Hazards
This guide provides a structured approach to mitigating the risks of Fluroxene flammability

during experimental use.
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Problem Potential Cause(s)
Troubleshooting/Prevention

Steps

High concentration of

Fluroxene vapor detected in

the workspace.

- Leak in the vaporizer or

anesthetic circuit.- Inadequate

ventilation or scavenging

system.

- Immediately check all

connections in the anesthetic

delivery system for leaks.-

Ensure the workspace is well-

ventilated, preferably within a

fume hood with a functional

scavenging system.- Use a

calibrated anesthetic gas

monitor to regularly check for

ambient vapor concentrations.

Sparking or static discharge

observed near Fluroxene

handling area.

- Use of non-intrinsically safe

electrical equipment.- Buildup

of static electricity on

personnel or equipment.

- Use only electrical equipment

rated for flammable

atmospheres.- Implement anti-

static precautions, such as

grounding of equipment and

personnel, and maintaining

appropriate humidity levels.

Use of an open ignition source

in the presence of Fluroxene.

- Procedural necessity (e.g.,

cautery, laser).

- If an ignition source is

unavoidable, ensure the lowest

possible concentration of

Fluroxene is used.- Purge the

immediate area with air to

prevent the accumulation of an

oxygen-enriched atmosphere.-

Moisten all sponges and

gauzes with saline to reduce

their flammability.

Quantitative Flammability Data
Precise, officially documented flammability data for Fluroxene is scarce in modern databases.

The following table provides a comparative look at the flammability of other historical and

contemporary anesthetic agents to provide context.
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Anesthetic Agent
Flammability in Air

(Lower-Upper Limit)

Flammability in

Oxygen (Lower-

Upper Limit)

Notes

Fluroxene Data not available Data not available

Considered flammable

at higher

concentrations.[3]

Diethyl Ether 1.9 - 36% 2 - 82%
Highly flammable and

explosive.

Cyclopropane 2.4 - 10.4% 2.5 - 60%
Highly flammable and

explosive.[5]

Halothane Non-flammable Non-flammable

One of the first non-

flammable

halogenated

anesthetics.

Isoflurane Non-flammable Non-flammable

Standard

contemporary non-

flammable anesthetic.

Sevoflurane Non-flammable Non-flammable

Standard

contemporary non-

flammable anesthetic.

Experimental Protocols
Protocol: Determination of Lower Flammability Limit
(LFL) of a Volatile Anesthetic
This is a generalized protocol based on standard methods for determining flammability limits.

Specific experimental parameters would need to be optimized for the agent in question.

Objective: To determine the minimum concentration of an anesthetic vapor in air that will

propagate a flame.

Materials:
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Explosion-proof, sealed test chamber with a known volume.

Source of the volatile anesthetic.

Calibrated vaporizer or syringe pump for precise liquid injection.

Air and/or oxygen source with flow meters.

Ignition source (e.g., high-voltage spark generator with electrodes).

Pressure and temperature sensors.

Gas chromatograph or other analytical method to confirm vapor concentration.

Methodology:

Chamber Preparation: The test chamber is evacuated to remove any residual gases.

Vapor Introduction: A precise amount of the liquid anesthetic is introduced into the chamber,

where it vaporizes to create a known, low concentration in air.

Mixing: The gas mixture is allowed to fully homogenize, often assisted by a non-sparking

internal fan.

Ignition Attempt: The ignition source is activated.

Observation: The chamber is monitored for evidence of flame propagation, typically defined

by a specific pressure rise or visual confirmation.

Incremental Increase: If no ignition occurs, the chamber is purged, and the process is

repeated with a slightly higher concentration of the anesthetic vapor.

LFL Determination: The lowest concentration at which flame propagation is observed is

recorded as the Lower Flammability Limit.

Visualizations
Logical Relationship: The Fire Triad in a Clinical Setting
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This diagram illustrates the three components necessary for a fire and how they relate to the

use of a flammable anesthetic like Fluroxene in a clinical or experimental setting.

Fuel
(Fluroxene Vapor)

FIRE / EXPLOSION

Oxidizer
(Oxygen, Nitrous Oxide)

Ignition Source
(Cautery, Laser, Spark)

Click to download full resolution via product page

Caption: The three components of the fire triad required for combustion.

Experimental Workflow: Flammability Limit
Determination
This diagram outlines the sequential steps involved in experimentally determining the

flammability limit of a substance.
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Caption: A simplified workflow for determining the Lower Flammability Limit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1200339?utm_src=pdf-custom-synthesis
https://files.apsafetytraining.com/Related-Documents/4572-E.pdf
https://en.wikipedia.org/wiki/Fluroxene
https://www.woodlibrarymuseum.org/museum/fluroxene/
https://pubmed.ncbi.nlm.nih.gov/8024925/
https://pubmed.ncbi.nlm.nih.gov/8024925/
https://en.wikipedia.org/wiki/Cyclopropane
https://www.benchchem.com/product/b1200339#challenges-with-fluroxene-flammability-in-clinical-settings
https://www.benchchem.com/product/b1200339#challenges-with-fluroxene-flammability-in-clinical-settings
https://www.benchchem.com/product/b1200339#challenges-with-fluroxene-flammability-in-clinical-settings
https://www.benchchem.com/product/b1200339#challenges-with-fluroxene-flammability-in-clinical-settings
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200339?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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